Cas no 95935-43-6 (Undecanoic acid, 1,1-dimethylethyl ester)

Undecanoic acid, 1,1-dimethylethyl ester structure
95935-43-6 structure
Product Name:Undecanoic acid, 1,1-dimethylethyl ester
CAS No:95935-43-6
MF:C15H30O2
MW:242.397505283356
CID:734827
PubChem ID:17958259
Update Time:2025-04-19

Undecanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, 1,1-dimethylethyl ester
    • tert-butyl undecanoate
    • t-butyl undecanoate
    • SCHEMBL7771101
    • 95935-43-6
    • DTXSID40591745
    • Inchi: 1S/C15H30O2/c1-5-6-7-8-9-10-11-12-13-14(16)17-15(2,3)4/h5-13H2,1-4H3
    • InChI Key: BEQGLZWFHGTCMB-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 242.224580195g/mol
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 26.3Ų
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